N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)-5-methylthiophene-2-sulfonamide

• IUPAC Name: N-[4-(2-methoxyphenoxy)but-2-ynyl]-5-methylthiophene-2-sulfonamide
• InChI: InChI=1S/C16H17NO4S2/c1-13-9-10-16(22-13)23(18,19)17-11-5-6-12-21-15-8-4-3-7-14(15)20-2/h3-4,7-10,17H,11-12H2,1-2H3
• InChI Key: VDQBBEZCWWOHRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)S(=O)(=O)NCC#CCOC2=CC=CC=C2OC
• Molecular Formula: C16H17NO4S2
• Molecular Weight: 351.4 g/mol
• CAS No.: 1428380-50-0

Description

N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)-5-methylthiophene-2-sulfonamide is a useful research compound. Its molecular formula is C16H17NO4S2 and its molecular weight is 351.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Polymerization

• The study by Percec, Wang, and Oishi (1991) discusses the synthesis of aromatic polyethers through the Scholl reaction, focusing on the polymerizability of diphenyl sulfones and their derivatives. The research highlights how substituents on the phenoxy groups, such as methyl, tert-butyl, and methoxy groups, can enhance both the yield and solubility of the resulting polymers. This study may provide insights into the synthesis and potential applications of N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)-5-methylthiophene-2-sulfonamide in polymer science (Percec, Wang, & Oishi, 1991).

Proton Exchange Membranes

• Kim, Robertson, and Guiver (2008) developed comb-shaped poly(arylene ether sulfone)s as proton exchange membranes for fuel cells. They synthesized a sulfonated side-chain grafting unit containing sulfonic acid groups, which was used to modify poly(arylene ether sulfone) copolymers. This modification aimed to enhance the proton conductivity of the membranes, suggesting potential applications for related sulfonamide compounds in energy storage and conversion technologies (Kim, Robertson, & Guiver, 2008).

Antiviral Activity

• Chen et al. (2010) synthesized new thiadiazole sulfonamide derivatives to evaluate their antiviral activities. This research indicates the potential of sulfonamide compounds in developing antiviral agents, which could be an area of interest for the application of this compound (Chen et al., 2010).

Environmental Applications

• Zhou et al. (2018) explored the use of tertiary amine-functionalized adsorption resins for the removal of benzophenone-4 from water. This study suggests that similar sulfonamide compounds could be investigated for their potential in environmental remediation and water treatment processes (Zhou et al., 2018).